![molecular formula C20H19N5O3S B2385347 1-(6-phenylpyrimidin-4-yl)-N-(4-sulfamoylphenyl)azetidine-3-carboxamide CAS No. 2034618-92-1](/img/structure/B2385347.png)
1-(6-phenylpyrimidin-4-yl)-N-(4-sulfamoylphenyl)azetidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(6-phenylpyrimidin-4-yl)-N-(4-sulfamoylphenyl)azetidine-3-carboxamide, also known as Compound 1, is a small molecule inhibitor that has shown promising results in scientific research for its potential use in cancer treatment.
Scientific Research Applications
Antimicrobial and Antitubercular Activities
Pyrimidine derivatives have been synthesized and evaluated for their antimicrobial and antitubercular activities. These compounds exhibit promising antibacterial and antituberculosis properties, suggesting their potential utility in developing new therapeutic agents against various bacterial infections and tuberculosis. The research on these compounds provides insights into the design and synthesis of novel antibacterial and antituberculosis agents based on pyrimidine scaffolds (Chandrashekaraiah et al., 2014).
Anticancer and Anti-inflammatory Agents
Novel pyrimidine derivatives have been synthesized and evaluated for their anticancer and anti-inflammatory activities. These studies contribute to the understanding of the structure-activity relationships of pyrimidine derivatives, aiding in the development of new compounds with enhanced therapeutic efficacy against cancer and inflammation-related conditions (Rahmouni et al., 2016).
Heterocyclic Synthesis and Antimicrobial Activity
Research into pyrimidine derivatives also encompasses the synthesis of heterocyclic compounds with potential antimicrobial activity. These studies explore the versatility of pyrimidine chemistry for generating new molecules with possible applications in combating microbial resistance, highlighting the significance of pyrimidine derivatives in medicinal chemistry and pharmaceutical research (Gad-Elkareem et al., 2011).
Vasodilatory Effects
Pyrimidine derivatives have been investigated for their vasodilatory effects, showcasing the potential of these compounds in developing treatments for cardiovascular diseases. This research opens new avenues for the application of pyrimidine chemistry in discovering novel therapeutics for managing hypertension and other cardiovascular conditions (Mccall et al., 1983).
properties
IUPAC Name |
1-(6-phenylpyrimidin-4-yl)-N-(4-sulfamoylphenyl)azetidine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N5O3S/c21-29(27,28)17-8-6-16(7-9-17)24-20(26)15-11-25(12-15)19-10-18(22-13-23-19)14-4-2-1-3-5-14/h1-10,13,15H,11-12H2,(H,24,26)(H2,21,27,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYSWQPKTPJKWBK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C2=NC=NC(=C2)C3=CC=CC=C3)C(=O)NC4=CC=C(C=C4)S(=O)(=O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N5O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.